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Compound of Interest

Compound Name: 2-Propylheptanol

Cat. No.: B125120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the solvent properties and performance

of 2-Propylheptanol (2-PH) and 2-Ethylhexanol (2-EH). Both are branched, higher alcohols

with significant industrial applications, but their distinct structural differences lead to variations

in their physical and chemical properties, influencing their suitability for specific applications.

This comparison is supported by available experimental data and outlines the standard

methodologies for their determination.

Executive Summary
2-Ethylhexanol, a C8 alcohol, has long been a benchmark in various applications, notably as a

precursor for the plasticizer di(2-ethylhexyl) phthalate (DEHP) and as a low-volatility solvent in

coatings and inks.[1] 2-Propylheptanol, a C10 alcohol, is a key component for the high-

molecular-weight plasticizer di(propylheptyl) phthalate (DPHP).[1] The legislative and market

trends favoring higher molecular weight plasticizers have increased the focus on 2-
Propylheptanol as an alternative to 2-Ethylhexanol in certain applications.[2] This guide

delves into a side-by-side comparison of their fundamental properties to aid in solvent selection

for research, development, and formulation.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Propylheptanol
and 2-Ethylhexanol. These properties are crucial in determining their behavior and
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performance as solvents in various formulations.

Property 2-Propylheptanol (2-PH) 2-Ethylhexanol (2-EH)

CAS Number 10042-59-8 104-76-7

Molecular Formula C10H22O C8H18O

Molecular Weight ( g/mol ) 158.28 130.23

Appearance
Colorless liquid/White, waxy

solid
Colorless liquid

Boiling Point (°C at 760

mmHg)
~215 - 217.5[2][3][4] ~183 - 186

Density (g/cm³ at 20°C) ~0.826 - 0.828[2][5] ~0.832 - 0.834

Flash Point (°C) ~87.1[2][4] ~72.5 - 81

Vapor Pressure (mmHg at

25°C)
~0.0283[6] ~0.05

Water Solubility Insoluble[1][6] Poorly soluble

Solubility in Organics
Miscible with most organic

solvents[1][6]

Soluble in most organic

solvents

Solvent Performance and Characteristics
A solvent's performance is dictated by a combination of its physical properties. Here, we

compare key performance indicators for 2-Propylheptanol and 2-Ethylhexanol.
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Performance
Characteristic

2-Propylheptanol (2-PH) 2-Ethylhexanol (2-EH)

Volatility Low Low

Viscosity Moderate Low to Moderate

Solvency
Good for a range of organic

materials

Excellent for a wide range of

substances including oils,

resins, waxes, and dyes.

Applications Overview
Both solvents are primarily used as intermediates in the production of plasticizers. However,

their applications extend to other areas as well.

Application 2-Propylheptanol (2-PH) 2-Ethylhexanol (2-EH)

Primary Use
Precursor for DPHP

plasticizer[1]

Precursor for DEHP and other

plasticizers

Solvent Applications
Coatings, adhesives, and

cleaning agents[7]

Paints, coatings, inks,

adhesives, and cleaning

agents

Other Applications
Surfactants, lubricants, and

acrylates for adhesives[1]

Fuel additive, intermediate for

2-ethylhexyl acrylate,

herbicides, and pesticides

Experimental Protocols
The following are detailed methodologies for some of the key experiments cited in the

comparison of 2-Propylheptanol and 2-Ethylhexanol.

Determination of Boiling Point Range
Method: ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic

Liquids.[8][9][10][11]
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Procedure: This test method determines the boiling point range of volatile organic liquids by

distillation. A 100 mL sample is distilled under controlled conditions. The initial boiling point is

the temperature at which the first drop of condensate falls from the condenser. The final

boiling point is the maximum temperature observed during the distillation. The temperature is

recorded as a function of the volume of distillate collected.[8]

Determination of Density/Specific Gravity
Method: ASTM D891 - Standard Test Methods for Specific Gravity, Apparent, of Liquid

Industrial Chemicals.[12][13][14][15][16]

Procedure: This standard provides two methods:

Method A (Hydrometer): A hydrometer is placed in the liquid, and the specific gravity is

read from the calibrated scale at the point where the liquid surface meets the hydrometer

stem.[16]

Method B (Pycnometer): A pycnometer of known volume is weighed empty, then filled with

the sample liquid and weighed again. The weight of the liquid is divided by its volume to

determine the density. The specific gravity is then calculated by dividing the density of the

sample by the density of water at a specified temperature.[15]

Determination of Flash Point
Method: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup

Tester.[7][17][18][19]

Procedure: A sample of the liquid is heated in a closed cup at a controlled rate. A small flame

is periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the vapors ignite to produce a brief flash.[7] For liquids with lower flash

points, ASTM D3278 (Small Scale Closed-Cup Apparatus) may also be applicable.[20][21]

[22][23][24]

Determination of Evaporation Rate
Method: ASTM D3539 - Standard Test Methods for Evaporation Rates of Volatile Liquids by

Shell Thin-Film Evaporometer.[25][26][27][28][29]
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Procedure: A specified volume of the solvent is placed on a filter paper disk inside a

controlled-environment chamber. The time taken for the solvent to evaporate completely is

measured and compared to the evaporation time of a reference solvent (typically n-butyl

acetate) under the same conditions.[28]

Determination of Surface Tension
Methods: Common methods include the Du Noüy ring method, the Wilhelmy plate method,

and the pendant drop method.[30][31][32][33][34]

Du Noüy Ring Method: This method measures the force required to detach a platinum-

iridium ring from the surface of a liquid.[30]

Wilhelmy Plate Method: This method measures the force exerted on a vertically suspended

plate, partially immersed in the liquid, due to surface tension.[32]

Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The

surface tension can be calculated from the drop's geometry, which is determined by the

balance between surface tension and gravity.[32]
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Figure 1: Interrelationship of Solvent Properties and Applications
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Caption: Interrelationship of Solvent Properties and Applications.
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Figure 2: Workflow for Comparative Solvent Analysis
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Caption: Workflow for Comparative Solvent Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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